Cas no 89540-04-5 (1H-1,4,7-Triazonine, octahydro-2-methyl-1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1H-1,4,7-Triazonine, octahydro-2-methyl-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 89540-04-5
• MF: C₁₄H₂₃N₃O₂S
• MW: 297.416321992874
• CID: 597309
• PubChem ID: 71324822
• Update Time: 2025-04-19

1H-1,4,7-Triazonine, octahydro-2-methyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4,7-Triazonine, octahydro-2-methyl-1-[(4-methylphenyl)sulfonyl]-
• 2-methyl-1-(4-methylphenyl)sulfonyl-1,4,7-triazonane
• DTXSID70754245
• 2-Methyl-1-(4-methylbenzene-1-sulfonyl)-1,4,7-triazonane
• 89540-04-5

• Inchi： 1S/C14H23N3O2S/c1-12-3-5-14(6-4-12)20(18,19)17-10-9-15-7-8-16-11-13(17)2/h3-6,13,15-16H,7-11H2,1-2H3
• InChI Key： WZADYVUYXSMWPX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCNCCNCC1C)(=O)=O

Computed Properties

• Exact Mass: 297.15109816g/mol
• Monoisotopic Mass: 297.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.8Ų